Cas no 544480-62-8 (D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-)

D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl- structure
544480-62-8 structure
Product Name:D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-
CAS No:544480-62-8
MF:C9H17NO4S
MW:235.300581693649
CID:1593164
PubChem ID:14019398
Update Time:2025-04-21

D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl- Chemical and Physical Properties

Names and Identifiers

    • D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-
    • EN300-189797
    • SCHEMBL46641
    • SY109389
    • 544480-62-8
    • N-(tert-butoxycarbonyl)-S-methylcysteine
    • 2-{[(tert-butoxy)carbonyl]amino}-3-(methylsulfanyl)propanoic acid
    • MFCD00076923
    • Boc-S-methyl-L-cysteine
    • 1429914-24-8
    • N-(tert-Butoxycarbonyl)-S-methyl-DL-cysteine
    • AB85555
    • BOC-D-CYS(ME)-OH
    • AB02915
    • Inchi: 1S/C9H17NO4S/c1-9(2,3)14-8(13)10-6(5-15-4)7(11)12/h6H,5H2,1-4H3,(H,10,13)(H,11,12)
    • InChI Key: WFDQTEFRLDDJAM-UHFFFAOYSA-N
    • SMILES: S(C)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 235.08791
  • Monoisotopic Mass: 235.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 75.63
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